Cas no 33821-59-9 (1,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid)

• Product Name: 1,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid
• CAS No: 33821-59-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD08282525
• CID: 1460054
• PubChem ID: 14998713
• Update Time: 2025-09-28

1,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,4-dihydro-1,6-dimethyl-4-oxo-
• 1,6-DIMETHYL-4-OXO-1,4-DIHYDRO-3-PYRIDINECARBOXYLIC ACID
• 1,6-Dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid
• DTXSID201200213
• CS-0214866
• ALBB-026579
• AKOS006289365
• G46102
• SCHEMBL20524630
• SB53618
• EN300-199991
• MFCD08282525
• 1,4-Dihydro-1,6-dimethyl-4-oxo-3-pyridinecarboxylic acid
• Z1198177173
• DB-390356
• LS-09106
• 33821-59-9
• 1,6-DIMETHYL-4-OXOPYRIDINE-3-CARBOXYLIC ACID
• 1,6-dimethyl-4-oxo-1,4-dihydro-3-pyridinecarboxylicacid
• 1,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid

• MDL： MFCD08282525
• Inchi： 1S/C8H9NO3/c1-5-3-7(10)6(8(11)12)4-9(5)2/h3-4H,1-2H3,(H,11,12)
• InChI Key： WKIVLYSBCFMIPY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N(C)C=C1C(=O)O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

1,6-dimethyl-4-oxo-1,4-dihydropyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids